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Compound of Interest

Compound Name: D-Glucose-d1-1

Cat. No.: B12419361 Get Quote

Essential Safety and Handling Guide for D-Glucose-
d1-1
This guide provides crucial safety, handling, and disposal information for D-Glucose-d1-1, a

deuterated stable isotope of D-Glucose. While D-glucose is generally not considered

hazardous, some suppliers of its deuterated form recommend more stringent precautions.[1][2]

[3] Therefore, adherence to the comprehensive safety protocols outlined below is essential for

maintaining a safe laboratory environment for all researchers, scientists, and drug development

professionals.

Hazard Assessment and Personal Protective Equipment
(PPE)
The hazard classification for D-Glucose-d1-1 can vary. Some safety data sheets (SDS)

indicate it is not a hazardous substance, while at least one classifies it as harmful if swallowed,

causing skin and serious eye irritation, and potentially causing respiratory irritation.[1][3] Given

this variance, it is prudent to adopt a cautious approach and utilize standard laboratory

personal protective equipment (PPE).

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specification Rationale

Eye Protection Safety Goggles
ANSI Z87.1
compliant, with
side-shields.

Protects eyes from
irritation or injury
from airborne
particles or
splashes.

Hand Protection Disposable Gloves
Nitrile gloves are

recommended.

Prevents direct skin

contact and potential

irritation.

Body Protection Laboratory Coat Full-length.

Shields skin and

personal clothing from

accidental spills and

contamination.

| Respiratory Protection | Dust Mask/Respirator | Type N95 (US) or type P1 (EN143) dust

mask. | Recommended when handling the powder in a way that may generate dust. |

Operational and Disposal Plans
A systematic approach to handling, from receipt to disposal, minimizes risks and ensures

procedural consistency.

Step-by-Step Operational Plan
Receiving and Inspection: Upon receipt, visually inspect the container for any signs of

damage or leakage.

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area, away from strong oxidizing agents.

Preparation and Handling:

Work Area: Conduct all handling within a well-ventilated area. Use a designated clean

area to prevent contamination.
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Handling: When weighing or transferring the powder, handle it carefully to minimize dust

formation. Avoid contact with eyes and skin, and do not breathe in the dust.

Hygiene: Do not eat, drink, or smoke when using this product. Wash hands thoroughly

after handling.

Spill Response:

Ensure adequate ventilation and wear appropriate PPE.

For spills, sweep or shovel the solid material into a suitable, labeled container for disposal.

Avoid actions that generate dust during cleanup.

Step-by-Step Disposal Plan
As D-Glucose-d1-1 is a chemical compound, it should be disposed of responsibly through a

licensed professional waste disposal service.

Containerization: Place waste D-Glucose-d1-1 and any contaminated materials (e.g.,

gloves, weighing paper) into a clearly labeled, sealed container. The label should include the

full chemical name.

Waste Segregation: Store the waste container with other non-hazardous solid chemical

waste.

Professional Disposal: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for collection and disposal.

Documentation: Maintain a record of the disposed chemical, including the quantity and date,

in your laboratory's inventory or waste log.

Quantitative Data Summary
The following table summarizes key quantitative data for D-Glucose-d1-1.
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Property Value

Molecular Formula C₆H₁₁DO₆

Molecular Weight 181.16 g/mol

Physical State Solid, powder

Appearance White

Melting Point 150-152 °C

Solubility Soluble in water

Storage Class Code 11 (Combustible Solids)

Safety and Handling Workflow
The diagram below illustrates the complete, cyclical workflow for the safe handling and disposal

of D-Glucose-d1-1, emphasizing key safety checks and decision points throughout the

process.
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Preparation & Planning

Handling & Operations

Post-Operation & Disposal

Start: Obtain D-Glucose-d1-1

Assess Hazards
(Review SDS)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Receive & Inspect
Package

Store in Cool, Dry,
Well-Ventilated Area

Handle in Ventilated Area
(Minimize Dust)

Clean Work Area &
Wash Hands

Spill Occurs

Segregate Waste in
Labeled, Sealed Container

Arrange Professional
Waste Disposal (EHS)

End of Process

Spill Response:
1. Wear PPE

2. Sweep into Container
3. Decontaminate Area

Yes

Click to download full resolution via product page

Caption: Workflow for Safe Handling of D-Glucose-d1-1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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